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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a replacement for a formal Safety Data Sheet (SDS). Always consult the official SDS from the
supplier before handling this chemical.

Introduction

3-Hydroxy-2-nitropyridine is a heterocyclic organic compound with the chemical formula
CsHaN20:s. It is a derivative of pyridine and is of interest in pharmaceutical and chemical
research as a potential intermediate in the synthesis of more complex molecules.[1][2] This
guide provides a comprehensive overview of the available safety, handling, and toxicity
information for 3-Hydroxy-2-nitropyridine, with a focus on presenting data in a clear and
accessible format for laboratory and research professionals.

Hazard Identification and Classification

3-Hydroxy-2-nitropyridine is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
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are related to irritation of the skin, eyes, and respiratory system.[1][3][4][5][6]

Table 1: GHS Hazard Classification[1][4][6]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2

irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

GHS Pictogram:
leialt text

Signal Word: Warning[1][3][6]

The following diagram illustrates the logical relationship between the hazard classifications and
the necessary precautionary measures.

Hazard Statements

H315: Causes skin irritation

Precautionary Measures

Prevention (P261, P264, P271, P280) Response (P302+P352, P304+P340, P305+P351+P338) Storage (P403+P233, P405) Disposal (P501)

necessitates
H335: May cause respiratory irritation (+—m————————————————————
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Caption: GHS Hazard and Precautionary Relationship.

Toxicological Information

Detailed toxicological studies on 3-Hydroxy-2-nitropyridine are limited. Most available safety
data sheets indicate that the toxicological properties of this substance have not been fully
investigated.[7]

Acute Toxicity: There is a lack of comprehensive acute toxicity data from oral, dermal, or
inhalation studies in the publicly available literature. One source cites an intravenous LD50 in
mice.

Table 2: Acute Toxicity Data

Route Species Value Reference

Intravenous Mouse LD50: 180 mg/kg [8]

Chronic Toxicity and Other Health Effects: Information regarding chronic toxicity,
carcinogenicity, mutagenicity, and reproductive toxicity is not available.

Note on Toxicity Assessment: Due to the limited specific toxicity data for 3-Hydroxy-2-
nitropyridine, a thorough risk assessment should be conducted before use. The general
irritant properties and the single available acute toxicity value suggest that exposure should be
minimized.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure and
ensure the stability of the compound.

4.1. Safe Handling Procedures:
» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[1][5][7]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[1][6][7] For operations that may generate dust, a
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NIOSH-approved respirator is recommended.[6][7]

e Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[3] Wash hands
thoroughly after handling.[7]

« Ignition Sources: Keep away from heat and sources of ignition.[1]

4.2. Storage Conditions:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5][7]
o Keep away from incompatible materials such as strong oxidizing agents.[9]

The following workflow diagram outlines the recommended procedure for handling 3-Hydroxy-
2-nitropyridine in a laboratory setting.
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Start: Prepare to Handle
3-Hydroxy-2-nitropyridine

Conduct Risk Assessment

l

Don Appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves
- Respirator (if needed)

l

Work in a Well-Ventilated Area
(e.g., Fume Hood)

'

Handle the Compound:
- Avoid creating dust
- Avoid contact with skin and eyes

Store Properly:
- Tightly sealed container
- Cool, dry, well-ventilated area

Clean Work Area and
Wash Hands Thoroughly
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Accidental Exposure Occurs

/ Exg/sure Réwites \

Inhalation Skin Contact Eye Contact Ingestion
7 \
7 \

Firgt Aid Actions

Move to Fresh Air Wash with Soap and Water Rinse Eyes for 15 min Rinse Mouth with Water

Provide Oxyg?fnr:,;-\;téfgal Respiration Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

